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Abstract
Succinanilic acid, a derivative of succinic acid, is a versatile molecule with significant

applications in organic synthesis and medicinal chemistry. This guide provides an in-depth

exploration of its chemical properties, structure, synthesis, and reactivity. Furthermore, it delves

into the burgeoning role of succinanilic acid and its derivatives as scaffolds and linkers in

modern drug design and development, offering insights for researchers and scientists in the

pharmaceutical field.

Introduction
Succinanilic acid, systematically known as 4-oxo-4-(phenylamino)butanoic acid, is a

dicarboxylic acid monoamide.[1][2] Its structure, which combines a flexible four-carbon chain

with an aromatic amide group, imparts a unique combination of properties that make it a

valuable building block in various chemical syntheses. While its parent compound, succinic

acid, is a well-known metabolic intermediate and a key player in the Krebs cycle, succinanilic

acid itself has garnered interest for its own distinct chemical behavior and potential

applications.[3][4]

In recent years, the pharmaceutical industry has witnessed a growing interest in modular drug

design, where molecular scaffolds and linkers play a pivotal role in constructing complex

therapeutic agents with tailored properties.[5][6] Succinanilic acid and its derivatives have
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emerged as promising candidates in this arena, finding utility in the development of novel

enzyme inhibitors and as components of sophisticated drug delivery systems like antibody-drug

conjugates (ADCs).[7][8][9] This guide aims to provide a comprehensive technical overview of

succinanilic acid, from its fundamental chemical characteristics to its applications in the cutting-

edge field of drug discovery.

Chemical Structure and Identification
The chemical structure of succinanilic acid is characterized by a succinic acid backbone where

one of the carboxylic acid groups is converted to an anilide, an amide derived from aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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